Cas no 750633-54-6 ((3,5-dimethylphenyl)-(2-methoxyphenyl)methanone)

• Product Name: (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone
• CAS No: 750633-54-6
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1772000
• PubChem ID: 24722769
• Update Time: 2025-05-20

(3,5-dimethylphenyl)-(2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone
• 3,5-DIMETHYL-2'-METHOXYBENZOPHENONE
• AG-G-99045
• CTK5E1014
• KB-179686
• 750633-54-6
• AKOS005937558
• (3,5-Dimethylphenyl)(2-methoxyphenyl)methanone
• MFCD01311514
• DTXSID10641463

• MDL： MFCD01311514
• Inchi： 1S/C16H16O2/c1-11-8-12(2)10-13(9-11)16(17)14-6-4-5-7-15(14)18-3/h4-10H,1-3H3
• InChI Key： GNJOAHDWLUYRCG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.54300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone

Introduction to (3,5-Dimethylphenyl)-(2-Methoxyphenyl)Methanone (CAS No. 750633-54-6)

The compound (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone (CAS No. 750633-54-6) is an aromatic ketone with a unique structure that combines two substituted phenyl groups. This compound has garnered attention in recent years due to its potential applications in various fields, including organic synthesis, material science, and pharmacology. The methanone functional group at the core of the molecule plays a pivotal role in its reactivity and versatility, making it a valuable building block in chemical research.

Recent studies have highlighted the importance of aromatic ketones like (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing novel polymers with enhanced thermal stability and mechanical properties. The presence of electron-donating groups, such as the methoxy and methyl substituents, significantly influences the electronic properties of the molecule, making it suitable for applications in organic electronics.

In the field of pharmacology, (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone has been investigated for its potential as a lead compound in drug discovery. Its structure allows for easy modification, enabling researchers to explore its efficacy in targeting various biological pathways. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, opening avenues for its use in therapeutic agents.

The synthesis of (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone typically involves a Friedel-Crafts acylation reaction or other cross-coupling techniques. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

From an analytical standpoint, (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone can be characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These methods provide insights into its molecular structure and functional groups, aiding in further research and development. Additionally, computational chemistry tools have been employed to study its electronic properties and reactivity at a molecular level.

In conclusion, (3,5-dimethylphenyl)-(2-methoxyphenyl)methanone (CAS No. 750633-54-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemical research. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.